![molecular formula C18H20N2O6 B3909926 N'-[(3,4-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide](/img/structure/B3909926.png)
N'-[(3,4-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide
Overview
Description
N-[(3,4-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is a compound with potential applications in scientific research. This compound is also known as DDBO, and it has been synthesized using various methods.
Mechanism of Action
The mechanism of action of DDBO involves the inhibition of tubulin polymerization, which is essential for cell division. DDBO binds to the colchicine site on tubulin, preventing the formation of microtubules. This leads to the arrest of the cell cycle and ultimately, cell death.
Biochemical and Physiological Effects:
DDBO has been shown to have both biochemical and physiological effects. In addition to its anti-cancer properties, DDBO has been shown to have anti-inflammatory effects. DDBO can also inhibit the activity of protein kinase C, an enzyme involved in cell signaling.
Advantages and Limitations for Lab Experiments
One advantage of using DDBO in lab experiments is its specificity for tubulin. DDBO targets the colchicine site on tubulin, which is not targeted by other anti-cancer drugs. However, one limitation of using DDBO is its poor solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the use of DDBO in scientific research. One direction is the development of more efficient methods of synthesis, with improved yields and purity. Another direction is the investigation of the potential use of DDBO in combination with other anti-cancer drugs, to enhance their efficacy. Further studies are also needed to investigate the potential use of DDBO in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, N-[(3,4-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is a compound with potential applications in scientific research. Its anti-cancer properties, anti-inflammatory effects, and specificity for tubulin make it a promising compound for further investigation. However, more research is needed to fully understand its mechanism of action and potential use in the treatment of various diseases.
Scientific Research Applications
DDBO has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that DDBO can inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. DDBO has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 3,4-dimethoxybenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O6/c1-22-13-7-5-11(9-15(13)24-3)17(19)20-26-18(21)12-6-8-14(23-2)16(10-12)25-4/h5-10H,1-4H3,(H2,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJNDABQZASUREJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=NOC(=O)C2=CC(=C(C=C2)OC)OC)N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=CC(=C(C=C2)OC)OC)/N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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